N-(furan-2-ylmethyl)-7-(3-methoxypropyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-7-(3-methoxypropyl)-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C18H22N4O5/c1-20-16-13(17(24)21(2)18(20)25)10-14(22(16)7-5-8-26-3)15(23)19-11-12-6-4-9-27-12/h4,6,9-10H,5,7-8,11H2,1-3H3,(H,19,23)
• InChI Key: COUSHWZIRAGUPZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(N2CCCOC)C(=O)NCC3=CC=CO3)C(=O)N(C1=O)C
• Molecular Formula: C18H22N4O5
• Molecular Weight: 374.4 g/mol

Description

N-(furan-2-ylmethyl)-7-(3-methoxypropyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C18H22N4O5 and its molecular weight is 374.397. The purity is usually 95%.
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Scientific Research Applications

Novel Chemical Syntheses and Derivatives

The synthesis of complex chemical structures featuring furan, pyrrolopyrimidine, and carboxamide functionalities is a subject of ongoing research. For example, the synthesis of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents involves similar chemical moieties, highlighting innovative approaches to constructing biologically active compounds (Ismail et al., 2004). Such methodologies could be adapted for synthesizing the target compound, leveraging its potential biological activities.

Biological Activities and Applications

The investigation into compounds with furan and pyrimidine cores often targets their biological activities, particularly as antiprotozoal, anticancer, and anti-inflammatory agents. For instance, compounds synthesized from visnagenone and khellinone, exhibiting structural similarities to the target compound, have shown significant anti-inflammatory and analgesic properties, suggesting a potential area of application for the target molecule in drug discovery processes (Abu‐Hashem et al., 2020).

Synthetic Pathways and Methodologies

Exploring synthetic pathways for structurally complex molecules is critical in medicinal chemistry and drug synthesis. Studies on the synthesis of furo[3,4-d]pyrimidine-2,4-diones, for instance, offer a glimpse into the methods that could potentially be applied to synthesize the target compound. These methods emphasize the importance of efficient, multi-step synthetic routes for accessing diverse heterocyclic compounds, which could be pivotal for the target compound's synthesis and derivatization (De Coen et al., 2015).